Cas no 1184994-37-3 (2-(2-methylpropyl)pyrrolidine hydrochloride)

• Product Name: 2-(2-methylpropyl)pyrrolidine hydrochloride
• CAS No: 1184994-37-3
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD03840008
• CID: 3061196
• PubChem ID: 17749743
• Update Time: 2025-06-26

2-(2-methylpropyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHYLPROPYL)PYRROLIDINE HCL
• 2-(2-methylpropyl)pyrrolidine hydrochloride
• DB-303389
• 2-Isobutylpyrrolidine hydrochloride
• EN300-61537
• CS-0171947
• AS-45017
• 2-Isobutylpyrrolidinehydrochloride
• 1184994-37-3
• SCHEMBL5248407
• DTXSID20924875
• 2-Isobutyl-pyrrolidine hydrochloride
• 2-(2-METHYLPROPYL)PYRROLIDINE, HCL
• 2-(2-Methylpropyl)pyrrolidine--hydrogen chloride (1/1)
• 2-(2-methylpropyl)pyrrolidine;hydrochloride
• Z2301511576
• MFCD03840008
• AR1079
• AKOS024015266
• 812-193-6

• MDL： MFCD03840008
• Inchi： 1S/C8H17N.ClH/c1-7(2)6-8-4-3-5-9-8;/h7-9H,3-6H2,1-2H3;1H
• InChI Key： HUHKYHBVDCWROA-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1CC(C)C

Computed Properties

• Exact Mass: 163.1127773g/mol
• Monoisotopic Mass: 163.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

2-(2-methylpropyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 2-(2-methylpropyl)pyrrolidine hydrochloride

2-(2-Methylpropyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1184994-37-3, commonly referred to as 2-(2-methylpropyl)pyrrolidine hydrochloride, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, physical and chemical properties, applications, and latest research findings related to this compound.

Chemical Structure and Synthesis

2-(2-Methylpropyl)pyrrolidine hydrochloride is an organic salt derived from the reaction of 2-(2-methylpropyl)pyrrolidine with hydrochloric acid. The parent compound, 2-(2-methylpropyl)pyrrolidine, is a cyclic secondary amine with a pyrrolidine ring substituted at the 2-position by a 2-methylpropyl group. This substitution imparts unique electronic and steric properties to the molecule, making it a valuable precursor for various chemical transformations.

The synthesis of 2-(2-methylpropyl)pyrrolidine hydrochloride typically involves the alkylation of pyrrolidine with an appropriate alkylating agent, followed by acidification to form the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

Physical and Chemical Properties

2-(2-Methylpropyl)pyrrolidine hydrochloride exhibits distinct physical and chemical properties that make it suitable for various applications. It is a white crystalline solid with a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane.

The molecular weight of 2-(2-methylpropyl)pyrrolidine hydrochloride is 195.67 g/mol, with a density of about 1.1 g/cm³. Its pKa value is around 9.5, indicating moderate basicity due to the presence of the pyrrolidine nitrogen atom. These properties are crucial for its role in pharmaceutical formulations and catalytic processes.

Applications in Industry and Research

2-(2-Methylpropyl)pyrrolidine hydrochloride finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to construct complex molecular architectures required for bioactive compounds. For instance, it serves as a key intermediate in the synthesis of certain antiviral agents and neuroprotective drugs.

In addition to pharmaceutical applications, this compound is employed as a catalyst in various organic reactions. Its chiral centers enable enantioselective synthesis of bioactive molecules, making it invaluable in asymmetric catalysis. Recent studies have highlighted its potential as a ligand in transition metal-catalyzed reactions, further expanding its utility in modern synthetic chemistry.

Latest Research Findings

Recent research has focused on exploring novel applications and optimizing the synthesis of 2-(2-methylpropyl)pyrrolidine hydrochloride. A study published in *Journal of Medicinal Chemistry* demonstrated its effectiveness as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. This finding underscores its potential role in developing innovative therapeutic agents.

Another area of active investigation is its use as a chiral auxiliary in asymmetric synthesis. Researchers have reported improved enantioselectivity when using this compound as a ligand in palladium-catalyzed coupling reactions. These advancements highlight its growing importance in both academic research and industrial applications.

Furthermore, studies on the environmental impact of 2-(2-methylpropyl)pyrrolidine hydrochloride have revealed its biodegradability under specific conditions, making it an eco-friendly choice for certain industrial processes.

Conclusion

CAS No. 1184994-37-3, or 2-(2-methylpropyl)pyrrolidine hydrochloride, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, efficient synthesis methods, and promising research outcomes position it as a valuable asset in contemporary chemistry and pharmacology.

As ongoing research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly. Whether as an intermediate in drug development or a catalyst in synthetic processes, 2-(2-methylpropyl)pyrrolidine hydrochloride remains at the forefront of scientific exploration.